1-[Cyclopropyl-[(2-fluorophenyl)methyl]amino]-3-morpholin-4-ylpropan-2-ol

• IUPAC Name: 1-[cyclopropyl-[(2-fluorophenyl)methyl]amino]-3-morpholin-4-ylpropan-2-ol
• InChI: InChI=1S/C17H25FN2O2/c18-17-4-2-1-3-14(17)11-20(15-5-6-15)13-16(21)12-19-7-9-22-10-8-19/h1-4,15-16,21H,5-13H2
• InChI Key: ZAWBHZIOHQLHQW-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N(CC2=CC=CC=C2F)CC(CN3CCOCC3)O
• Molecular Formula: C17H25FN2O2
• Molecular Weight: 308.4 g/mol

Description

1-[Cyclopropyl-[(2-fluorophenyl)methyl]amino]-3-morpholin-4-ylpropan-2-ol, also known as CPFM, is a synthetic compound that has been extensively studied for its potential applications in medicinal chemistry. CPFM belongs to the class of beta-adrenergic agonists, which are compounds that bind to and activate beta-adrenergic receptors in the body.

Mechanism of Action

1-[Cyclopropyl-[(2-fluorophenyl)methyl]amino]-3-morpholin-4-ylpropan-2-ol acts as a beta-adrenergic agonist by binding to and activating beta-adrenergic receptors in the body. Beta-adrenergic receptors are found in various tissues, including the heart, lungs, and skeletal muscle. Activation of these receptors leads to an increase in heart rate, bronchodilation, and relaxation of smooth muscle.
Biochemical and Physiological Effects:
1-[Cyclopropyl-[(2-fluorophenyl)methyl]amino]-3-morpholin-4-ylpropan-2-ol has been shown to have significant biochemical and physiological effects. It has been shown to increase heart rate and cardiac output, as well as to cause bronchodilation and relaxation of smooth muscle. 1-[Cyclopropyl-[(2-fluorophenyl)methyl]amino]-3-morpholin-4-ylpropan-2-ol has also been shown to have anti-inflammatory effects, which may be beneficial in the treatment of asthma and COPD.

Advantages and Limitations for Lab Experiments

1-[Cyclopropyl-[(2-fluorophenyl)methyl]amino]-3-morpholin-4-ylpropan-2-ol has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities, which makes it readily available for research purposes. 1-[Cyclopropyl-[(2-fluorophenyl)methyl]amino]-3-morpholin-4-ylpropan-2-ol has also been extensively studied, which means that there is a large body of literature on its properties and potential applications. However, there are also some limitations to using 1-[Cyclopropyl-[(2-fluorophenyl)methyl]amino]-3-morpholin-4-ylpropan-2-ol in lab experiments. It is a synthetic compound that may not accurately reflect the properties of natural compounds found in the body. Additionally, 1-[Cyclopropyl-[(2-fluorophenyl)methyl]amino]-3-morpholin-4-ylpropan-2-ol has been shown to have some toxicity in animal studies, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on 1-[Cyclopropyl-[(2-fluorophenyl)methyl]amino]-3-morpholin-4-ylpropan-2-ol. One potential direction is to further investigate its potential as a beta-adrenergic agonist for the treatment of various diseases. Another direction is to explore its potential as a radioligand for imaging beta-adrenergic receptors in vivo. Additionally, there is a need for further studies on the toxicity of 1-[Cyclopropyl-[(2-fluorophenyl)methyl]amino]-3-morpholin-4-ylpropan-2-ol and its potential side effects. Overall, 1-[Cyclopropyl-[(2-fluorophenyl)methyl]amino]-3-morpholin-4-ylpropan-2-ol has significant potential for medicinal chemistry research and warrants further investigation.

Synthesis Methods

The synthesis of 1-[Cyclopropyl-[(2-fluorophenyl)methyl]amino]-3-morpholin-4-ylpropan-2-ol involves the reaction of cyclopropylamine with 2-fluorobenzyl chloride to form the intermediate cyclopropyl-[(2-fluorophenyl)methyl]amine. The intermediate is then reacted with morpholine and 2-propanol to yield 1-[Cyclopropyl-[(2-fluorophenyl)methyl]amino]-3-morpholin-4-ylpropan-2-ol. The synthesis method has been optimized to produce high yields of pure 1-[Cyclopropyl-[(2-fluorophenyl)methyl]amino]-3-morpholin-4-ylpropan-2-ol.

Scientific Research Applications

1-[Cyclopropyl-[(2-fluorophenyl)methyl]amino]-3-morpholin-4-ylpropan-2-ol has been extensively studied for its potential applications in medicinal chemistry. It has been shown to have promising activity as a beta-adrenergic agonist, which makes it a potential candidate for the treatment of various diseases such as asthma, chronic obstructive pulmonary disease (COPD), and heart failure. 1-[Cyclopropyl-[(2-fluorophenyl)methyl]amino]-3-morpholin-4-ylpropan-2-ol has also been studied for its potential use as a radioligand for imaging beta-adrenergic receptors in vivo.